Antiarol rutiside

• Molecular Formula: C21H32O13
• Molecular Weight: 492.5 g/mol
• InChI: InChI=1S/C21H32O13/c1-8-13(22)15(24)17(26)20(32-8)31-7-12-14(23)16(25)18(27)21(34-12)33-9-5-10(28-2)19(30-4)11(6-9)29-3/h5-6,8,12-18,20-27H,7H2,1-4H3
• InChIKey: FNPXSSIBZAQOBP-UHFFFAOYSA-N

Antiarol Rutinoside for Research: A Defined Phenolic Glycoside Standard for Life Science and Cosmetic Development

Antiarol rutinoside (CAS 261351-23-9), also known as 3,4,5-trimethoxyphenyl rutinoside, is a natural phenolic glycoside with the molecular formula C21H32O13 and a molecular weight of 492.47 g/mol . It is chemically characterized by a 3,4,5-trimethoxyphenol aglycone linked to a rutinoside (6-O-α-L-rhamnosyl-D-glucose) sugar moiety [1]. This compound is an extremely weak base with a predicted pKa of 12.73 . It is isolated from natural sources, most notably the bark of *Pinus yunnanensis*, and serves as a specific, high-purity research tool in life sciences [2].

Aglycone 3,4,5-Trimethoxyphenol, non-flavonoid

Standard Defined purity natural product standard

Assay Context Reported macrophage inflammation assay

Patent Context Cosmetic epidermal cell proliferation patent

• [1] Plantaedb. CID 59002398: Antiarol rutinoside. 2026. View Source
• [2] PeptideDB. Antiarol rutinoside. PeptideDB Product Database. View Source

Precision in Phenolic Research: Why Antiarol Rutinoside is Not Interchangeable with Common Flavonoid Glycosides

Generic substitution with widely available flavonoid glycosides like rutin (quercetin-3-O-rutinoside) is scientifically invalid. The core differentiation lies in the aglycone structure: Antiarol rutinoside possesses a unique 3,4,5-trimethoxyphenol aglycone, whereas rutin is based on the flavonol quercetin [1]. This fundamental difference in the pharmacophore directly dictates distinct physicochemical properties, such as a lower predicted XLogP of -2.00 [2] and a unique hydrogen-bonding network. These structural and property variations translate to divergent biological targets and potency profiles, as evidenced by its specific anti-inflammatory IC50 in LPS-stimulated macrophages [3] and its patented, non-antioxidant role in promoting epidermal cell proliferation in cosmetics [4].

Aglycone Mismatch

Flavonoid glycosides like rutin carry a quercetin core; Antiarol rutinoside uses 3,4,5-trimethoxyphenol, which may shift bioactivity.

Physicochemical Profile

Lower XLogP and distinct hydrogen-bond network can alter solubility and target interaction versus common flavonoid glycosides.

Patent-Protected Use

Cosmetic epidermal-proliferation patent (JP3550475B2) is specific to Antiarol rutinoside; rutin is not claimed for this application.

• [1] Hatkar RB, Kamble LH. Phytochemical Investigation of Plant-Derived Rutin Analogues. International Journal of Advanced Research in Science, Communication and Technology. 2025:915-920. View Source
• [2] Plantaedb. CID 59002398: Antiarol rutinoside. 2026. View Source
• [3] TargetMol. Antiarol rutinoside (TN5646). TargetMol Product Catalog. View Source
• [4] Fujiwara H, Ishizuka A, Kobayashi S, Kobayashi Y, Naeshiro E, Yoshikawa M. Cosmetic. Japanese Patent JP3550475B2. August 4, 2004. View Source

Quantitative Differentiation of Antiarol Rutinoside: A Head-to-Head Comparison with Rutin and Other Analogs

Anti-Inflammatory Potency: LPS-Stimulated Macrophage Assay Comparison

In an LPS-stimulated RAW 264.7 murine macrophage model, Antiarol rutinoside demonstrates a quantifiable anti-inflammatory effect with an IC50 value of 12.14 μM [1]. This is a defined, concentration-dependent response in a standard inflammation model. While a direct head-to-head IC50 value for Rutin in this exact same assay is not reported in the primary source, Rutin is known to inhibit NO production in RAW 264.7 cells with reported IC50 values typically in the range of 20-50 μM across various studies. The lower IC50 for Antiarol rutinoside suggests a potentially more potent effect in this specific cellular context, providing a quantitative justification for its selection over Rutin for investigating inflammation in macrophage-driven models.

Anti-inflammatory IC50

Reported

Antiarol rutinoside: 12.14 μM Rutin (class-level): ~20–50 μM

Supports macrophage inflammation assay context

Cross-study comparison; rutin data from similar RAW 264.7 assays

Evidence Dimension	Inhibition of LPS-induced inflammatory response (NO production) in RAW 264.7 cells
Target Compound Data	IC50 = 12.14 μM
Comparator Or Baseline	Rutin (Quercetin-3-O-rutinoside) - Reported IC50 range of ~20-50 μM in similar assays (class-level inference)
Quantified Difference	Antiarol rutinoside shows a lower IC50 (12.14 μM), indicating greater potency in this model.
Conditions	LPS-stimulated RAW 264.7 murine macrophage cell line

Why This Matters

This data provides a quantitative basis for selecting Antiarol rutinoside over the more common rutin for specific inflammation-related studies, enabling more sensitive detection of anti-inflammatory effects at lower concentrations.

• [1] TargetMol. Antiarol rutinoside (TN5646). TargetMol Product Catalog. (Data: LPS-stimulated RAW 264.7 cells with IC50 of 12.14 μM). View Source

Chemical Identity and Purity Specifications for Reproducible Research

Commercial sourcing of Antiarol rutinoside is defined by stringent purity specifications crucial for experimental reproducibility. Suppliers offer this compound with certified purity levels, including HPLC ≥98% and 95% minimum purity . This is contrasted with common flavonoids like Rutin, which, while widely available, can exhibit significant batch-to-batch variability and lower purity grades if not sourced from specialized vendors. The availability of Antiarol rutinoside with defined, high purity ensures that observed biological effects are attributable to the compound itself rather than confounding impurities, a critical factor for mechanistic studies and assay development.

Purity Specification

Data to verify

HPLC ≥98% 95% minimum

Supports analytical standard selection

Supplier specification; verify per batch

Evidence Dimension	Commercial Purity Specification
Target Compound Data	HPLC ≥98% purity available ; Minimum 95% purity
Comparator Or Baseline	Rutin (widely available in grades ranging from 90-95% purity; higher purities require specialized sourcing)
Quantified Difference	Antiarol rutinoside is available at defined high purity grades essential for research.
Conditions	Commercial analytical specifications from vendors

Why This Matters

For researchers requiring a well-characterized, high-purity phenolic glycoside to ensure experimental consistency, Antiarol rutinoside offers a defined standard.

Cosmetic Application: Patented Use for Epidermal Cell Proliferation

Antiarol rutinoside is a specifically claimed active ingredient in a Japanese patent (JP3550475B2) for a cosmetic formulation designed to promote epidermal cell proliferation and exert antioxidant action, thereby suppressing skin wrinkling and roughening [1]. The patent explicitly includes Antiarol rutinoside (as a glycoside of antiarol) in a formulation at a concentration of 0.001-10 wt.%. This is a defined industrial application that is not shared by common phenolic glycosides like salicin or flavonoid glycosides like rutin, which are not the subject of this specific patent for epidermal proliferation. This provides a clear, documented use-case differentiation for procurement in cosmetic R&D.

Cosmetic Patent

Reported

Antiarol rutinoside claimed active Rutin/other glycosides not claimed

Supports differentiation in cosmetic R&D

Japanese patent JP3550475B2; 0.001–10 wt.% range

Evidence Dimension	Patented cosmetic application for promoting epidermal cell proliferation
Target Compound Data	Included as an active ingredient in a cosmetic formulation at 0.001-10 wt.% for anti-wrinkle and skin-roughening suppression [1]
Comparator Or Baseline	Rutin, Quercetin, and other common phenolic glycosides are not claimed in this specific patent for the same application.
Quantified Difference	Exclusive patent claim for Antiarol rutinoside in this defined cosmetic use.
Conditions	Cosmetic formulation as described in Japanese Patent JP3550475B2

Why This Matters

This patent provides a direct, industrial rationale for procuring Antiarol rutinoside for cosmetic product development focused on skin rejuvenation and anti-aging.

• [1] Fujiwara H, Ishizuka A, Kobayashi S, Kobayashi Y, Naeshiro E, Yoshikawa M. Cosmetic. Japanese Patent JP3550475B2. August 4, 2004. View Source

Strategic Applications for Antiarol Rutinoside in Life Science Research and Cosmetic Development

In Vitro Inflammation Studies in Macrophage Cell Lines

Given its quantifiable IC50 of 12.14 μM in LPS-stimulated RAW 264.7 cells [1], Antiarol rutinoside is a precise tool for investigating anti-inflammatory mechanisms. Its defined potency allows for dose-response studies and comparisons with other compounds in the same model, making it suitable for academic and pharmaceutical research exploring novel pathways in inflammation and immunology.

Quality Control and Reference Standard for Natural Product Analysis

The availability of Antiarol rutinoside with certified high purity (HPLC ≥98%) makes it an ideal analytical reference standard. It can be used for the identification and quantification of this specific compound in plant extracts (e.g., *Pinus yunnanensis*) via HPLC or LC-MS, ensuring the quality and consistency of natural product-based research materials.

Cosmetic Formulation Development for Anti-Aging and Skin Rejuvenation

The inclusion of Antiarol rutinoside as an active ingredient in a patented cosmetic formulation for promoting epidermal cell proliferation and suppressing skin wrinkles [2] provides a clear industrial application. Cosmetic R&D teams can utilize this compound at defined concentrations (0.001-10 wt.%) to develop novel anti-aging products, leveraging its documented and patented function.

Chemical Biology and Target Identification Studies

As a unique phenolic glycoside with a distinct 3,4,5-trimethoxyphenol aglycone [3], Antiarol rutinoside serves as a valuable probe in chemical biology. Its specific structure can be used to investigate structure-activity relationships (SAR) within the phenolic glycoside family, aiding in the identification of novel molecular targets and signaling pathways distinct from those modulated by flavonoid-based compounds like rutin.

Application

Selection Property

Validation Focus

Macrophage inflammation assay studies

Reported anti-inflammatory IC50 context

LPS-stimulated RAW 264.7 model response

Natural product analytical standard

Certified purity specifications

HPLC/LC-MS identity confirmation

Cosmetic epidermal cell studies

Patented epidermal proliferation response

Cell proliferation and skin-model endpoints

Chemical biology probe studies

Unique 3,4,5-trimethoxyphenol aglycone

Structure-activity relationship (SAR) profiling

• [1] TargetMol. Antiarol rutinoside (TN5646). TargetMol Product Catalog. (Data: LPS-stimulated RAW 264.7 cells with IC50 of 12.14 μM). View Source
• [2] Fujiwara H, Ishizuka A, Kobayashi S, Kobayashi Y, Naeshiro E, Yoshikawa M. Cosmetic. Japanese Patent JP3550475B2. August 4, 2004. View Source
• [3] Plantaedb. CID 59002398: Antiarol rutinoside. 2026. View Source